Cas no 271243-23-3 (methyl 1,4-diazepane-1-carboxylate)

• Product Name: methyl 1,4-diazepane-1-carboxylate
• CAS No: 271243-23-3
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 852409
• PubChem ID: 28377649
• Update Time: 2025-10-27

methyl 1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-carboxylicacid,hexahydro-,methylester(9CI)
• Methyl 1,4-diazepane-1-carboxylate
• 271243-23-3
• AKOS000204179
• CS-0253149
• Z319610130
• G30390
• SCHEMBL18689130
• EN300-62545
• methyl1,4-diazepane-1-carboxylate
• methyl 1,4-diazepane-1-carboxylate

• Inchi： 1S/C7H14N2O2/c1-11-7(10)9-5-2-3-8-4-6-9/h8H,2-6H2,1H3
• InChI Key： SKOUREWVKIVTEP-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCNCCC1)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on methyl 1,4-diazepane-1-carboxylate

Comprehensive Overview of Methyl 1,4-Diazepane-1-Carboxylate (CAS No. 271243-23-3): Properties, Applications, and Research Insights

Methyl 1,4-diazepane-1-carboxylate (CAS No. 271243-23-3) is a specialized organic compound belonging to the diazepane family, a class of heterocyclic structures with significant relevance in medicinal chemistry and material science. This compound, characterized by its carboxylate ester functional group, has garnered attention due to its unique molecular framework and potential applications in drug discovery, agrochemicals, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "diazepane derivatives," "CAS 271243-23-3 uses," and "methyl carboxylate synthesis" to explore its properties and applications.

The molecular structure of methyl 1,4-diazepane-1-carboxylate features a seven-membered diazepane ring, which provides conformational flexibility and enhances its utility as a building block in organic synthesis. Its ester group (-COOCH₃) offers reactivity for further chemical modifications, making it a valuable intermediate for designing novel pharmaceuticals or functional materials. Recent trends in green chemistry and sustainable synthesis have also spurred interest in optimizing its production methods to reduce environmental impact, aligning with global demands for eco-friendly chemical processes.

In pharmaceutical research, diazepane-based compounds are often explored for their bioactivity, particularly in central nervous system (CNS) targeting and enzyme inhibition. While CAS 271243-23-3 itself is not a drug, its structural motifs are analogous to those found in bioactive molecules, prompting investigations into its potential as a scaffold for drug candidates. Queries such as "diazepane in drug design" and "heterocyclic compound applications" reflect the growing curiosity about its role in modern therapeutics.

From a material science perspective, methyl 1,4-diazepane-1-carboxylate may contribute to the development of smart polymers or coordination complexes due to its nitrogen-rich framework. Its ability to act as a ligand for metal ions opens avenues for catalysis and nanotechnology applications. Additionally, its solubility and stability under various conditions make it a candidate for specialty chemicals formulations, addressing industrial needs for high-performance additives.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize methyl 1,4-diazepane-1-carboxylate, ensuring purity and consistency for research or commercial use. Safety data sheets (SDS) and regulatory compliance information are critical for handling, though it is not classified as a hazardous substance under standard guidelines. Searches for "CAS 271243-23-3 safety" or "diazepane derivatives handling" highlight user concerns about practical usage protocols.

Future research directions for CAS 271243-23-3 may focus on expanding its utility in catalytic systems or as a precursor for bioconjugates. The integration of computational chemistry and machine learning in molecular design could further unlock its potential, resonating with trends in AI-driven drug discovery. As sustainability becomes a priority, innovations in solvent-free synthesis or biodegradable derivatives of this compound may emerge, addressing both scientific and environmental challenges.

In summary, methyl 1,4-diazepane-1-carboxylate (CAS No. 271243-23-3) represents a versatile and scientifically intriguing compound with broad applicability across multiple disciplines. Its structural features, combined with evolving industrial and academic interests, position it as a subject of ongoing exploration and innovation.